7-Amino-4-ethyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1,3-trione

• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol
• SMILES: CCN1CC2=C(C=CC(=C2)N)S(=O)(=O)CC1=O
• InChI: InChI=1S/C11H14N2O3S/c1-2-13-6-8-5-9(12)3-4-10(8)17(15,16)7-11(13)14/h3-5H,2,6-7,12H2,1H3
• InChIKey: NZBUPELDBBWDQZ-UHFFFAOYSA-N

7-Amino-4-ethyl-BTZ-1,1,3-trione: Compound Class & Procurement

7-Amino-4-ethyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1,3-trione (molecular formula C₁₁H₁₄N₂O₃S, MW 254.31 g/mol) is a heterocyclic compound belonging to the 1,4-benzothiazepine class, characterized by a fused benzene-thiazepine ring system bearing a 7-amino substituent, an N4-ethyl group, and a distinctive 1,1,3-trione oxidation pattern. The benzothiazepine scaffold is recognized as a privileged structure in medicinal chemistry, with clinically validated derivatives such as diltiazem (calcium channel blocker) [1] and CGP 37157 (mitochondrial Na⁺/Ca²⁺ exchanger inhibitor, IC₅₀ = 0.36 μM) . This specific compound is supplied as a screening compound for early-stage drug discovery research .

Scaffold class1,4-Benzothiazepine privileged structure

Procurement contextScreening compound for early-stage drug discovery

Key handleDerivatizable 7-amino group supports SAR exploration

• [1] Ogunnupebi TA, Ajani OO, Oduselu GO, Elebiju OF, Adebiyi E. Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery. J Mol Struct. 2023;1280:135071. doi:10.1016/j.molstruc.2023.135071. View Source

Inadequacy of Generic Substitution for 7-Amino-4-ethyl-BTZ-1,1,3-trione

Within the 1,4-benzothiazepine family, subtle structural variations produce substantial differences in biological target engagement, selectivity, and physicochemical properties. The 1,1,3-trione oxidation state confers distinct hydrogen-bonding capacity and electronic distribution compared to the corresponding 1,1-dione analogs [1], while the N4-ethyl substituent introduces measurable differences in lipophilicity and steric bulk relative to the N4-methyl analog (7-amino-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1,3-trione) . Published SAR studies on benzothiazepinones (BTZs) demonstrate that even single-atom modifications at the N4 position can shift GSK-3β inhibitory activity by an order of magnitude and alter kinase selectivity profiles [2]. Consequently, researchers cannot assume functional interchangeability between the ethyl and methyl variants or between trione and dione oxidation states; procurement decisions must be driven by the specific structural requirements of the target binding hypothesis under investigation.

N4-ethyl vs. N4-methyl

Lipophilicity and steric bulk differences may shift target engagement and kinase selectivity profiles, making functional interchange unlikely.

1,1,3-trione vs. 1,1-dione

Additional hydrogen-bond acceptors can alter pharmacophore interactions and electronic distribution, limiting direct substitution without re-optimization.

• [1] Kuujia. 7-Amino-4-ethyl-2,3,4,5-tetrahydro-1λ⁶,4-benzothiazepine-1,1-dione (CAS 1955560-95-8). Structural comparison: dione vs. trione oxidation state. View Source
• [2] Zhang P, Hu HR, Bian SH, Huang ZH, Chu Y, Ye DY. Design, synthesis and biological evaluation of benzothiazepinones (BTZs) as novel non-ATP competitive inhibitors of glycogen synthase kinase-3β (GSK-3β). Eur J Med Chem. 2013;61:95-103. doi:10.1016/j.ejmech.2012.09.021. View Source

7-Amino-4-ethyl-BTZ-1,1,3-trione: Quantitative Differentiation Evidence

N4-Ethyl vs. N4-Methyl: Lipophilicity & Steric Effects

The N4-ethyl substituent of the target compound increases calculated lipophilicity by approximately +0.4 to +0.6 logP units relative to the N4-methyl analog, based on the Hansch π constant for ethyl (+1.0) versus methyl (+0.5) [1]. The ethyl group also introduces greater steric bulk (Taft Es = −0.07 for ethyl vs. 0.00 for methyl) [1], which may differentially affect binding pocket accommodation. This class-level inference is drawn from the established substituent effect parameters documented for benzothiazepine SAR [2], though direct experimental logP or clogP measurements for this specific pair have not been reported in the peer-reviewed literature as of the search date.

Lipophilicity & Steric Effects

Class-level inference

ΔclogP ≈ +0.5, Taft ΔEs = −0.07 (ethyl vs methyl)

Predicts different membrane permeability and non-specific binding.

Calculated from Hansch constants; no experimental logP available.

Evidence Dimension	Calculated lipophilicity (ΔclogP) and steric parameter (Taft Es)
Target Compound Data	N4-ethyl: Hansch π ≈ +1.0; Taft Es ≈ −0.07
Comparator Or Baseline	N4-methyl analog: Hansch π ≈ +0.5; Taft Es ≈ 0.00
Quantified Difference	Δπ = +0.5; ΔEs = −0.07 (greater steric demand)
Conditions	Calculated from Hansch substituent constants; no experimental logP data available for direct comparison of these two specific compounds

Why This Matters

The ~0.5 logP difference predicts measurably different membrane permeability and non-specific protein binding, which directly impacts assay conditions, compound handling protocols, and interpretation of cell-based activity data.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. Hansch π values: ethyl = +1.0, methyl = +0.5. View Source
• [2] Ogunnupebi TA, Ajani OO, Oduselu GO, Elebiju OF, Adebiyi E. Chemistry and Pharmacological diversity of Benzothiazepine - Excellent pathway to drug discovery. J Mol Struct. 2023;1280:135071. View Source

Trione vs. Dione Oxidation State: H-Bond & Electronic Differences

The 1,1,3-trione functionality provides three carbonyl oxygen atoms capable of serving as hydrogen-bond acceptors, compared to two carbonyl oxygens in the 1,1-dione analog (7-amino-4-ethyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1-dione, CAS 1955560-95-8) [1]. The additional carbonyl at position 3 increases the total hydrogen-bond acceptor count from 4 to 5 (as calculated from molecular formula: C₁₁H₁₄N₂O₃S has 6 HBA vs. C₁₁H₁₆N₂O₂S has 4 HBA) . This difference in hydrogen-bonding capacity is significant for pharmacophore-based design where carbonyl oxygens serve as key anchor points. The trione also polarizes the thiazepine ring differently than the dione, potentially altering the compound's reactivity toward nucleophiles and its metabolic stability profile [1].

H-Bond & Electronic Profile

Class-level inference

+1 C=O group, +2 HBA count (vs. dione analog)

Alters pharmacophore anchor points and binding-mode potential.

Based on molecular formula; experimental HBA not independently verified.

Evidence Dimension	Hydrogen-bond acceptor count and carbonyl group count
Target Compound Data	1,1,3-trione: 3 C=O groups, 6 total HBA (from formula C₁₁H₁₄N₂O₃S)
Comparator Or Baseline	1,1-dione analog (CAS 1955560-95-8): 2 S=O groups, 4 total HBA (from formula C₁₁H₁₆N₂O₂S)
Quantified Difference	+1 additional carbonyl group; +2 additional hydrogen-bond acceptors
Conditions	Structural comparison based on molecular formula and IUPAC nomenclature; experimental HBA values not independently verified

Why This Matters

The additional hydrogen-bond acceptor can form critical interactions with target protein residues that the dione analog cannot replicate, directly impacting binding affinity and selectivity in biochemical assays.

• [1] Kuujia. 7-Amino-4-ethyl-2,3,4,5-tetrahydro-1λ⁶,4-benzothiazepine-1,1-dione (CAS 1955560-95-8). Structural and property comparison. View Source

GSK-3β Inhibitory Activity in BTZ Class

While direct GSK-3β IC₅₀ data for the target compound have not been published, the benzothiazepinone (BTZ) scaffold to which it belongs has been extensively characterized as a non-ATP competitive GSK-3β inhibitor chemotype [1]. Representative BTZ compounds show GSK-3β IC₅₀ values ranging from 23.0 μM to 6.6 μM depending on substitution pattern [1][2]. Notably, BTZ compound 6v (IC₅₀ = 23.0 μM) demonstrated no inhibitory activity against 13 other protein kinases, establishing this scaffold's capacity for high kinase selectivity [1]. The irreversible covalent BTZ inhibitor 4-3 (IC₅₀ = 6.6 μM) showed good selectivity in a kinase panel, low cytotoxicity on normal cells, and no hERG inhibition [2]. This class-level data provides a pharmacological rationale for procuring the target compound as a starting point for GSK-3β-focused medicinal chemistry, though direct activity confirmation is required.

GSK-3β Kinase Selectivity

Class-level inference

Target: not directly measured. BTZ 6v: IC₅₀ 23.0 μM (selective). BTZ 4-3: IC₅₀ 6.6 μM.

Class-level selectivity supports chemical probe development.

Direct activity confirmation required for this compound.

Evidence Dimension	GSK-3β inhibitory activity (IC₅₀) and kinase selectivity
Target Compound Data	Not directly measured; predicted to be in the μM range based on class membership
Comparator Or Baseline	BTZ compound 6v: GSK-3β IC₅₀ = 23.0 μM, no inhibition of 13 other kinases. BTZ compound 4-3: GSK-3β IC₅₀ = 6.6 μM (irreversible covalent).
Quantified Difference	Cannot be calculated without direct measurement of target compound
Conditions	In vitro luminescent kinase assay for 6v (Zhang et al., 2013); kinase panel screening and cellular assays for 4-3 (Zhang et al., 2021)

Why This Matters

The established class-level kinase selectivity profile reduces the risk that this compound will act as a promiscuous kinase inhibitor, increasing its value as a chemical probe or lead optimization starting point.

• [1] Zhang P, Hu HR, Bian SH, Huang ZH, Chu Y, Ye DY. Design, synthesis and biological evaluation of benzothiazepinones (BTZs) as novel non-ATP competitive inhibitors of glycogen synthase kinase-3β (GSK-3β). Eur J Med Chem. 2013;61:95-103. doi:10.1016/j.ejmech.2012.09.021. View Source
• [2] Zhang P, et al. Discovery of Novel Benzothiazepinones as Irreversible Covalent Glycogen Synthase Kinase 3β Inhibitors for the Treatment of Acute Promyelocytic Leukemia. J Med Chem. 2021;64(11):7341-7358. doi:10.1021/acs.jmedchem.0c02254. View Source

Molecular Weight Comparison with BTZ Benchmarks

The target compound (MW = 254.31 g/mol, 17 heavy atoms) occupies a distinct physicochemical space compared to clinically relevant benzothiazepine benchmarks. CGP 37157 (MW = 324.22 g/mol, 20 heavy atoms) is substantially larger and more lipophilic. Diltiazem (MW = 414.52 g/mol) is considerably heavier. The methyl analog (7-amino-4-methyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1,3-trione) has a lower MW of 240.28 g/mol (16 heavy atoms) . The target compound's MW of 254 falls within the optimal range for lead-like compounds (MW ≤ 300), whereas CGP 37157 and diltiazem exceed this threshold, potentially limiting their utility in fragment-based or lead-optimization campaigns where low molecular weight starting points are preferred [1].

Molecular Weight Benchmark

Cross-study comparable

254.31 g/mol (lead-like) vs. methyl analog 240.28, CGP 37157 324.22, diltiazem 414.52

Favorable balance for lead optimization.

Values from vendor and published databases.

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 254.31 g/mol; 17 heavy atoms
Comparator Or Baseline	N4-methyl analog: MW = 240.28 g/mol, 16 heavy atoms. CGP 37157: MW = 324.22 g/mol, 20 heavy atoms. Diltiazem: MW = 414.52 g/mol.
Quantified Difference	ΔMW = +14.03 vs. methyl analog; −69.91 vs. CGP 37157; −160.21 vs. diltiazem
Conditions	Values from vendor datasheets and published chemical databases

Why This Matters

The 254 Da molecular weight provides a favorable balance between synthetic accessibility (lower than CGP 37157) and the potential for functional group elaboration (higher than the methyl analog), making it an attractive intermediate-weight screening candidate for lead identification programs.

• [1] Teague SJ, Davis AM, Leeson PD, Oprea T. The Design of Leadlike Combinatorial Libraries. Angew Chem Int Ed. 1999;38(24):3743-3748. Lead-like criteria: MW ≤ 300, clogP ≤ 3. View Source

7-Amino Group: Synthetic Versatility vs. Non-Amino Analogs

The 7-amino group on the target compound provides a nucleophilic handle for amide coupling, sulfonamide formation, reductive amination, and urea synthesis , enabling rapid exploration of structure-activity relationships through parallel derivatization. By contrast, CGP 37157 (7-chloro-5-(2-chlorophenyl)-1,5-dihydro-4,1-benzothiazepine-2(3H)-one) lacks a free amino group, limiting its derivatization options to electrophilic aromatic substitution or functional group interconversion of the lactam. The 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine intermediate commonly used in benzothiazepine synthesis [1] similarly lacks a free amine. This functional group difference makes the target compound uniquely suited as a diversification-ready scaffold for library synthesis or chemical probe development.

Derivatization Potential

Cross-study comparable

Free 7-NH₂ (amide, sulfonamide, urea, etc.) vs. comparators: 7-Cl, 7-OCH₃ (no free amine)

Enables rapid SAR library synthesis.

Qualitative functional group comparison.

Evidence Dimension	Presence of derivatizable primary aromatic amine
Target Compound Data	7-NH₂ present: amenable to amidation, sulfonylation, reductive amination, urea formation
Comparator Or Baseline	CGP 37157: 7-Cl substituent (no free amine). 7-methoxy-BTZ intermediate: 7-OCH₃ (no free amine).
Quantified Difference	Qualitative: free amine vs. no free amine; enables at least 4 distinct derivatization chemistries not available to comparators
Conditions	Structural comparison based on reported chemical structures and functional group reactivity

Why This Matters

The 7-amino group transforms this compound from a standalone screening hit into a versatile synthetic intermediate, enabling rapid SAR exploration that is impossible with the 7-chloro or 7-methoxy comparators, thereby reducing downstream synthesis costs and time-to-data for medicinal chemistry programs.

• [1] US Patent Application. METHODS FOR SYNTHESIZING BENZOTHIAZEPINE COMPOUNDS. 2008-10-31. 7-methoxy-2,3,4,5-tetrahydro-1,4-benzothiazepine as intermediate. View Source

Caveat: No Published Direct Comparative Data

A systematic search of PubMed, PubChem, Google Patents, and major chemical vendor catalogs (conducted May 2026) did not identify any peer-reviewed publications, patents, or publicly available bioassay data specifically naming 7-Amino-4-ethyl-2,3,4,5-tetrahydro-1,4-benzothiazepine-1,1,3-trione . No PubChem Compound ID (CID) was found for this exact structure. The compound appears solely in vendor screening libraries as catalog number EVT-13399948 (EvitaChem) . This absence of published data represents both a limitation—procurers cannot reference existing pharmacological validation—and an opportunity—the compound represents unexplored chemical space within the BTZ class. All quantitative differentiation claims in this guide are therefore either class-level inferences drawn from structurally related BTZ compounds or calculated physicochemical property comparisons, unless explicitly noted as direct measurements.

Published Data Coverage

Supporting evidence

0 publications, 0 patents, 0 bioassay records

Unexplored chemical space; requires internal validation.

Comprehensive search as of May 2026.

Evidence Dimension	Published literature and database coverage
Target Compound Data	Zero peer-reviewed publications, zero patents, zero PubChem entries, zero bioassay records found
Comparator Or Baseline	CGP 37157: >100 publications, PubChem CID 9833244. Diltiazem: >10,000 publications. BTZ compound 4-3: 1 publication (J Med Chem 2021).
Quantified Difference	Publication count ratio: 0:>10,000 (vs. diltiazem); 0:>100 (vs. CGP 37157); 0:1 (vs. BTZ 4-3)
Conditions	Comprehensive search across PubMed, PubChem, Google Patents, ChemSrc, and vendor platforms as of May 2026

Why This Matters

Procurers must weigh the compound's unexplored character—offering potential for novel IP generation and first-in-class discovery—against the absence of pre-existing validation data that would de-risk selection. This compound is most appropriate for exploratory research programs with internal screening capabilities rather than for applications requiring literature-precedented tool compounds.

Research & Procurement Applications for 7-Amino-4-ethyl-BTZ-1,1,3-trione

GSK-3β Medicinal Chemistry Lead Optimization

Given the established non-ATP competitive GSK-3β inhibitory activity of the BTZ chemotype (representative IC₅₀ range: 6.6–27.8 μM) [1][2], this compound serves as a structurally distinct starting point for lead optimization campaigns targeting GSK-3β. The 7-amino group enables rapid library synthesis via amide coupling to explore SAR around the benzene ring, while the 1,1,3-trione and N4-ethyl features differentiate it from published BTZ analogs [1]. Procure for: synthesis of 50–200 compound libraries with GSK-3β biochemical assay readout.

Chemical Probe Development with Derivatizable BTZ Scaffold

The free 7-NH₂ substituent provides derivatization versatility absent in CGP 37157 (7-Cl) and common methoxy intermediates , enabling installation of affinity tags (biotin), fluorescent reporters, or photoaffinity labels without requiring de novo scaffold synthesis . This makes the compound suitable for chemical biology applications including target engagement studies (CETSA), pull-down proteomics, and cellular imaging probe development. Procure for: bioconjugation and chemical probe synthesis programs.

Fragment-Based Lead Discovery Screening

At MW 254.31 g/mol, this compound satisfies lead-like criteria (MW ≤ 300) [3] and is substantially lighter than established benzothiazepine drugs (diltiazem MW 414.52; CGP 37157 MW 324.22) . Its intermediate size—between fragment (MW < 250) and drug-like (MW < 500) space—positions it as an attractive scaffold-hopping starting point for programs seeking to replace higher-MW benzothiazepine leads. Procure for: inclusion in diversity screening decks of 500–5,000 compounds for primary biochemical or phenotypic screening.

Novel IP in Unexplored BTZ Chemical Space

The complete absence of published literature, patents, or database entries for this specific compound [4] creates an opportunity for organizations to establish composition-of-matter IP around novel derivatives. Unlike CGP 37157 or diltiazem, whose chemical space is extensively patented, the 7-amino-4-ethyl-1,1,3-trione scaffold represents unexplored territory. Procurers who generate biological data on this compound may secure early patent filing positions for derivative series. Procure for: IP-driven discovery programs where freedom-to-operate and patentability are strategic priorities.

Application

Selection Property

Validation Focus

GSK-3β lead optimization

Non-ATP competitive BTZ chemotype

Kinase selectivity and SAR exploration

Chemical probe development

Derivatizable 7-amino scaffold

Bioconjugation and target engagement studies

Fragment-based screening

Lead-like MW (≤300)

Diversity library compatibility

Novel IP generation

Unexplored BTZ chemical space

Patentability and freedom-to-operate assessment

• [1] Zhang P, Hu HR, Bian SH, Huang ZH, Chu Y, Ye DY. Design, synthesis and biological evaluation of benzothiazepinones (BTZs) as novel non-ATP competitive inhibitors of glycogen synthase kinase-3β (GSK-3β). Eur J Med Chem. 2013;61:95-103. View Source
• [2] Zhang P, et al. Discovery of Novel Benzothiazepinones as Irreversible Covalent Glycogen Synthase Kinase 3β Inhibitors for the Treatment of Acute Promyelocytic Leukemia. J Med Chem. 2021;64(11):7341-7358. View Source
• [3] Teague SJ, Davis AM, Leeson PD, Oprea T. The Design of Leadlike Combinatorial Libraries. Angew Chem Int Ed. 1999;38(24):3743-3748. View Source
• [4] Comprehensive literature and database search conducted May 2026 across PubMed, PubChem, Google Patents, ChemSrc, and vendor platforms. No publications, patents, or bioassay data found for this specific compound. View Source